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(hydroxymethyl)piperidine-1-carboxylate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is a versatile bifunctional molecule that
serves as a key building block in the synthesis of a wide array of pharmaceutical compounds
and complex organic molecules. Its structure incorporates a piperidine ring, a common scaffold
in medicinal chemistry, protected with a benzyl carbamate group, and a primary alcohol
functionality. This unique combination allows for sequential and site-selective modifications,
making it an invaluable intermediate in the development of novel therapeutics. This guide
provides a comprehensive overview of its chemical properties, structure, synthesis, and
analytical characterization.

Chemical Structure and Properties

The structural and physical properties of Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate
are summarized below. These properties are crucial for its handling, reaction setup, and
purification.
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Structure:

e |[UPAC Name: Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate

CAS Number: 122860-33-7[1][2]

Molecular Formula: C1aH19NO3[1][2]

Molecular Weight: 249.31 g/mol [2][3][4]

SMILES: O=C(OCC1=CC=CC=C1)N2CCC(CO)CC2

Chemical and Physical Data:

Property Value Source
Colorless to off-white solid-

Appearance . [4]
liquid mixture

Boiling Point 396.4 £ 25.0 °C (Predicted) [4]

Density 1.162 + 0.06 g/cm3 (Predicted) [4]

pKa 14.94 + 0.10 (Predicted) [4]

Room Temperature, Sealed in
Storage Temperature q
ry

[4]

Synthesis

A common and efficient method for the synthesis of Benzyl 4-(hydroxymethyl)piperidine-1-

carboxylate is the reduction of the corresponding carboxylic acid, 1-

(benzyloxycarbonyl)piperidine-4-carboxylic acid. This transformation can be effectively

achieved using a suitable reducing agent such as lithium aluminum hydride (LiAlH4) in an

aprotic solvent like tetrahydrofuran (THF).

Experimental Protocol: Reduction of 1-
(Benzyloxycarbonyl)piperidine-4-carboxylic acid
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Materials:

1-(Benzyloxycarbonyl)piperidine-4-carboxylic acid

Lithium aluminum hydride (LiAlH4)

Anhydrous tetrahydrofuran (THF)

Sodium sulfate (NazSOa)

Ethyl acetate (EtOAC)

Saturated aqueous solution of sodium potassium tartrate (Rochelle's salt)

Deionized water

Procedure:

A solution of 1-(benzyloxycarbonyl)piperidine-4-carboxylic acid (1 equivalent) in anhydrous
THF is added dropwise to a stirred suspension of LiAlH4 (1.5 to 2 equivalents) in anhydrous
THF at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

After the addition is complete, the reaction mixture is allowed to warm to room temperature
and stirred for a specified time (typically 2-4 hours), monitoring the reaction progress by thin-
layer chromatography (TLC).

Upon completion, the reaction is carefully quenched by the sequential dropwise addition of
deionized water, followed by a 15% aqueous sodium hydroxide solution, and then more
deionized water at O °C.

Alternatively, the reaction can be quenched by the slow addition of a saturated aqueous
solution of sodium potassium tartrate.

The resulting mixture is stirred vigorously for 1-2 hours until a granular precipitate is formed.

The solid is removed by filtration, and the filter cake is washed with ethyl acetate.
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» The combined organic filtrates are dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure to yield the crude product.

e The crude product can be purified by flash column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure Benzyl 4-
(hydroxymethyl)piperidine-1-carboxylate.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis of Benzyl 4-
(hydroxymethyl)piperidine-1-carboxylate.
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Synthesis Workflow

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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